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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038 Get Quote

Essential Safety and Handling Guide for
Acenocoumarol-d4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Acenocoumarol-d4. Adherence to these procedures

is vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Name: Acenocoumarol-d4

Synonyms: (±)-Acenocoumarin-d4, (±)-Nicoumalone-d4

CAS Number: 2937878-24-3[1]

Hazard Identification and Classification
Acenocoumarol-d4 is a potent anticoagulant and is classified as a hazardous substance. The

primary health risks are associated with its toxicity and reproductive hazards.
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Hazard Classification GHS Code Description

Acute Toxicity - Oral H302 Harmful if swallowed.[1][2]

Acute Toxicity - Dermal H312 Harmful in contact with skin.[1]

Acute Toxicity - Inhalation H332 Harmful if inhaled.[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Toxic to Reproduction H360
May damage fertility or the

unborn child.[1][2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling Acenocoumarol-d4.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978).[3]

Protects against skin contact

and absorption. The outer

glove should be removed

immediately after handling.

Body Protection

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).[4][5]

Prevents contamination of

personal clothing.

Eye Protection

Chemical safety goggles. A

face shield should be worn

over goggles when there is a

splash hazard.[3][5]

Protects eyes from dust

particles and splashes.

Respiratory Protection
A NIOSH-approved N95 or

higher particulate respirator.

Required when handling the

powder form outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Protects against spills and

contamination of personal

footwear.

Operational Plans: Step-by-Step Handling
Procedures
The following protocols provide a framework for safely handling Acenocoumarol-d4 in a

laboratory setting.

Weighing the Solid Compound
This procedure should be performed in a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.
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Preparation: Don all required PPE as specified in the table above.

Work Area: Designate a specific area for handling Acenocoumarol-d4. Cover the work

surface with absorbent, disposable bench paper.

Weighing: Use a tared, sealed container for weighing. Handle the container with forceps to

avoid direct contact.

Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a

suitable deactivating agent or soapy water, followed by a water rinse. Dispose of all

contaminated wipes as hazardous waste.

Reconstitution (Solution Preparation)
Solvent Selection: Acenocoumarol-d4 is soluble in organic solvents such as DMSO and

acetonitrile.[6]

Procedure: In a chemical fume hood, add the solvent to the sealed vial containing the

weighed Acenocoumarol-d4 using a syringe. Gently agitate to dissolve.

Labeling: Clearly label the resulting solution with the compound name, concentration,

solvent, date, and appropriate hazard symbols.

Experimental Workflow for Handling Solid
Acenocoumarol-d4
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Preparation

Weighing (in Fume Hood)

Post-Handling

Don all required PPE

Prepare designated work area

Weigh solid Acenocoumarol-d4 in a sealed container

Clean balance and surrounding surfaces

Dispose of contaminated materials as hazardous waste

Doff PPE in correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for weighing solid Acenocoumarol-d4.

Disposal Plan
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Proper disposal of Acenocoumarol-d4 and associated waste is critical to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with Acenocoumarol-d4,

including gloves, gowns, bench paper, and contaminated wipes, must be collected in a

clearly labeled hazardous waste container.

Liquid Waste: Solutions of Acenocoumarol-d4 and any rinse from cleaning glassware

should be collected in a designated, sealed hazardous liquid waste container. Do not

dispose of down the drain.[1]

Disposal Method: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow

Waste Collection

Interim Storage

Final Disposal

Collect solid waste in labeled hazardous waste container

Store waste in a designated, secure area

Collect liquid waste in labeled hazardous waste container

Contact Environmental Health & Safety (EHS) for pickup

Disposal by a licensed contractor
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Click to download full resolution via product page

Caption: Procedure for the disposal of Acenocoumarol-d4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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